Cas no 1101551-11-4 (2-Aminobenzo[d]thiazole-7-carbonitrile)

• Product Name: 2-Aminobenzo[d]thiazole-7-carbonitrile
• CAS No: 1101551-11-4
• MF: C₈H₅N₃S
• MW: 175.210399389267
• CID: 2132697
• PubChem ID: 73553557
• Update Time: 2024-11-06

2-Aminobenzo[d]thiazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarbonitrile, 2-amino-
• 2-Aminobenzo[d]thiazole-7-carbonitrile
• 2-Amino-7-benzothiazolecarbonitrile
• FCH1185378
• AX8212001
• 1101551-11-4
• G63120

• Inchi： 1S/C8H5N3S/c9-4-5-2-1-3-6-7(5)12-8(10)11-6/h1-3H,(H2,10,11)
• InChI Key： CIVOWQBCPVBTAH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC=C(C#N)C1=2

Computed Properties

• Exact Mass: 175.02041835g/mol
• Monoisotopic Mass: 175.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles